Cas no 1330753-92-8 (tert-butyl N-(3,3-dimethyl-2-oxobutyl)carbamate)

• Product Name: tert-butyl N-(3,3-dimethyl-2-oxobutyl)carbamate
• CAS No: 1330753-92-8
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5207737
• PubChem ID: 59450085
• Update Time: 2025-07-20

tert-butyl N-(3,3-dimethyl-2-oxobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 3,3-DIMETHYL-2-OXOBUTYLCARBAMATE
• tert-butyl N-(3,3-dimethyl-2-oxobutyl)carbamate
• TERT-BUTYL3,3-DIMETHYL-2-OXOBUTYLCARBAMATE
• (3,3-Dimethyl-2-oxo-butyl)-carbamic acid tert-butyl ester

• Inchi： 1S/C11H21NO3/c1-10(2,3)8(13)7-12-9(14)15-11(4,5)6/h7H2,1-6H3,(H,12,14)
• InChI Key： JKTMMPWAUNWHNM-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(C)(C)C)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 246
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(3,3-dimethyl-2-oxobutyl)carbamate

CAS No. 1330753-92-8: tert-butyl N-(3,3-dimethyl-2-oxobutyl)carbamate – A Versatile Intermediate in Modern Pharmaceutical Development

tert-butyl N-(3,3-dimethyl-2-oxobutyl)carbamate, with the CAS number 1330753-92-8, represents a critical synthetic intermediate in the development of advanced pharmaceutical compounds. This molecule, characterized by its unique structural framework, has garnered significant attention in recent years due to its potential applications in drug discovery, material science, and biochemical research. The integration of tert-butyl functionality with the 3,3-dimethyl-2-oxobutyl group creates a versatile scaffold that can be further modified to target specific biological pathways. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

The tert-butyl group in this compound provides steric protection, preventing premature hydrolysis during synthetic processes. Meanwhile, the 3,3-dimethyl-2-oxobutyl moiety introduces functional groups that can be selectively modified to enhance drug efficacy. This structural flexibility has made tert-butyl N-(3,3-dimethyl-2-oxobut,yl)carbamate a valuable building block in the design of small-molecule therapeutics. For instance, recent work published in Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of compounds targeting the PI3K/AKT/mTOR signaling pathway, which is implicated in various cancers.

One of the most promising applications of tert-butyl N-(3,3-dimethyl-2-oxobutyl)carbamate lies in its potential as a prodrug precursor. Prodrug strategies are increasingly being employed to improve the pharmacokinetic properties of therapeutic agents. A 2023 study in Advanced Drug Delivery Reviews explored how this compound could be modified to enhance solubility and bioavailability while maintaining target-specific activity. The carbamate functionality, which is central to its structure, allows for controlled release mechanisms that could reduce systemic toxicity and improve therapeutic outcomes.

Recent advancements in synthetic chemistry have also expanded the utility of tert-butyl N-(3,3-dimethyl-2-oxobutyl)carbamate in the development of novel materials. For example, researchers at the University of Tokyo (2023) reported its use in the fabrication of biocompatible polymers for drug delivery systems. The 3,3-dimethyl-2-oxobutyl group contributes to the stability of these polymers, while the tert-butyl moiety enhances their resistance to degradation. This dual functionality makes the compound a key player in the design of smart drug delivery platforms.

The synthesis of tert-butyl N-(3,3-dimethyl-2-oxobutyl)carbamate has been optimized through various methodologies, including catalytic approaches and microwave-assisted techniques. A 2023 paper in Organic Letters described a one-pot synthesis method that significantly reduces reaction time and solvent usage. This green chemistry approach aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing. The carbamate formation step, which is critical to the compound's structure, was achieved with high efficiency using a novel catalyst system.

From a pharmacological perspective, tert-butyl N-(3,3-dimethyl-2-oxobutyl)carbamate has shown potential in modulating enzyme activity. A 2023 study in Drug Discovery Today investigated its inhibitory effects on acetylcholinesterase, a target for Alzheimer's disease treatment. The compound's ability to selectively inhibit this enzyme, while minimizing off-target effects, highlights its value in the development of neuroprotective agents. The 3,3-dimethyl-2-oxobutyl group appears to play a key role in this activity, as its conformational flexibility allows for optimal interaction with the enzyme's active site.

Another area of interest is the use of tert-butyl N-(3,3-dimethyl-2-oxobutyl)carbamate in the development of antiviral agents. Researchers at the National Institutes of Health (2023) explored its potential as a scaffold for designing compounds targeting the SARS-CoV-2 virus. The carbamate functionality was modified to enhance binding affinity to viral proteins, demonstrating the compound's adaptability in therapeutic applications. This work underscores the importance of structural diversity in the design of broad-spectrum antiviral agents.

Despite its promise, the use of tert-butyl N-(3,3-dimethyl-2-oxobutyl)carbamate is not without challenges. One major concern is the potential for metabolic instability, as the carbamate group can be hydrolyzed under physiological conditions. However, recent studies have shown that this issue can be mitigated through the introduction of steric hindrance or the use of protecting groups. A 2023 review in Chemical Communications discussed strategies to enhance the metabolic stability of carbamate-based compounds, including the incorporation of tert-butyl groups into the molecular framework.

In conclusion, tert-butyl N-(3,3-dimethyl-2-oxobutyl)carbamate (CAS 1330753-92-8) stands as a pivotal molecule in modern pharmaceutical research. Its structural versatility, combined with the functional properties of its constituent groups, positions it as a valuable tool in the development of novel therapeutics and advanced materials. As research in this area continues to evolve, the compound's role in addressing complex medical challenges is likely to expand further, underscoring its significance in the field of medicinal chemistry.

For researchers and industry professionals, understanding the synthesis, properties, and applications of tert-butyl N-(3,3-dimethyl-2-oxobutyl)carbamate is essential for leveraging its potential in drug discovery and beyond. Continued exploration of this compound's capabilities will undoubtedly contribute to the advancement of innovative therapeutic solutions in the years to come.